Cas no 1342288-07-6 (N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine)

• Product Name: N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine
• CAS No: 1342288-07-6
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5178788
• PubChem ID: 20712301
• Update Time: 2026-03-05

N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine
• n-(Cyclopropylmethyl)-4-isopropylcyclohexan-1-amine
• Cyclohexanamine, N-(cyclopropylmethyl)-4-(1-methylethyl)-

• Inchi： 1S/C13H25N/c1-10(2)12-5-7-13(8-6-12)14-9-11-3-4-11/h10-14H,3-9H2,1-2H3
• InChI Key： CIRXINPUKABISF-UHFFFAOYSA-N
• SMILES： N(CC1CC1)C1CCC(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine

Introduction to N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine and Its Significance in Modern Chemical Research

N-(Cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine (CAS No. 1342288-07-6) is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its intricate cyclic and aliphatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique combination of cyclopropyl, cyclohexane, and propanyl substituents contributes to its distinct chemical properties, making it a valuable scaffold for further chemical modifications and biological evaluations.

The structural framework of N-(cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine presents a rich ground for exploration in synthetic chemistry. The cyclopropylmethyl group, known for its stability and rigidity, introduces a three-membered ring that can enhance the metabolic stability of drug candidates. In contrast, the propan-2-yl moiety adds a degree of flexibility, allowing for conformational diversity that is crucial for binding affinity and pharmacokinetic profiles. These structural features make the compound an attractive candidate for designing molecules with optimized pharmacological properties.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple targets or exhibit synergistic effects. N-(cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine fits well within this paradigm, as its structural motifs can be leveraged to modulate various biological pathways. For instance, studies have suggested that compounds with similar structural features may exhibit inhibitory activity against enzymes involved in inflammatory responses or cancer cell proliferation. These findings underscore the importance of exploring such molecules further in preclinical and clinical settings.

The synthesis of N-(cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine represents a testament to the advancements in synthetic methodologies within organic chemistry. The development of efficient synthetic routes has enabled researchers to access complex molecular architectures with greater ease. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been particularly instrumental in constructing the desired framework. These methodologies not only improve yield and purity but also allow for modular design, facilitating the rapid exploration of structural analogs.

Beyond its synthetic significance, N-(cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine has shown promise in preliminary biological evaluations. Its ability to interact with biological targets suggests potential therapeutic applications across various disease areas. For example, preliminary data indicate that derivatives of this compound may exhibit anti-inflammatory or anti-proliferative effects, making them candidates for further investigation in drug discovery programs. The compound's unique structure also makes it a valuable tool for understanding molecular recognition processes at the atomic level.

The integration of computational chemistry and high-throughput screening has accelerated the process of identifying promising candidates like N-(cyclopropylmethyl)-4-(propan-2-yl)cyclohexan-1-amine strong>. By leveraging computational models, researchers can predict binding affinities and optimize molecular properties before conducting wet-lab experiments. This approach not only saves time and resources but also allows for the rapid identification of lead compounds with high potential for further development. The synergy between computational methods and experimental validation underscores the importance of interdisciplinary collaboration in modern chemical research.

In conclusion, N-(cyclopropylmethyl)-4-(propan -2 -yl )cyc lohexan -1 -amine (CAS No. 1342288 -07 -6) is a compound with significant potential in pharmaceutical research. Its unique structural features, combined with its promising biological activity, make it a compelling candidate for further exploration. As advancements in synthetic chemistry and computational biology continue to evolve, compounds like this will play an increasingly important role in the discovery and development of novel therapeutic agents.